4-Bromo-5-fluoro-2-methoxyaniline

• IUPAC Name: 4-bromo-5-fluoro-2-methoxyaniline
• InChI: InChI=1S/C7H7BrFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
• InChI Key: WOFOKKKWMDHLEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1N)F)Br
• Molecular Formula: C7H7BrFNO
• DSSTOX Substance ID: DTXSID90625089
• Molecular Weight: 220.04 g/mol
• CAS RN: 330794-03-1

Description

Synthesis Analysis

The synthesis of related compounds involves various steps, including bromination, methoxylation, and other reactions. For instance, the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid involves a multi-step process starting with methyl 2,6-difluoropyridine-3-carboxylate and includes reactions such as methoxylation and bromination to achieve the desired product . Similarly, the synthesis of 2-bromo-4-methoxyaniline in an ionic liquid suggests a method that could potentially be adapted for the synthesis of this compound, highlighting the use of bromination and the benefits of using ionic liquids as a reaction medium .

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring substituted with bromo, fluoro, and methoxy groups. The presence of these substituents would influence the electronic properties of the molecule, potentially affecting its reactivity and interactions with other molecules. The papers do not directly analyze the molecular structure of this compound, but they do discuss related compounds, such as 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, which also contains a bromo and fluoro substituted aromatic ring .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds provide insights into the types of reactions that this compound might undergo. For example, the regiospecific allylic bromination of 4-methoxy-1,1,1-trihalo-3-alken-2-ones to produce brominated compounds suggests that bromination is a key reaction in the synthesis of bromo-substituted aromatic compounds . Additionally, the synthesis of 2-fluoro-4-bromobiphenyl through diazotization indicates that halogenated anilines can be used as intermediates in the synthesis of more complex structures .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from the properties of similar compounds. For instance, the synthesis of methyl 4-bromo-2-methoxybenzoate from 4-bromo-2-fluorotoluene involves steps that could affect the physical properties such as solubility and melting point . The presence of electron-withdrawing groups like bromo and fluoro would likely influence the compound's acidity and reactivity, while the methoxy group could affect its solubility in organic solvents.

Scientific Research Applications

Synthesis and Chemical Properties

• Ullman Methoxylation : Research by Ragan et al. (2003) explored the process of Ullman methoxylation, demonstrating the transformation of halogen compounds and the synthesis of ethers with compounds structurally related to 4-Bromo-5-fluoro-2-methoxyaniline (Ragan et al., 2003).

• Synthesis of Derivatives : Chen Bing-he (2008) reported the synthesis of Methyl 4-Bromo-2-methoxybenzoate, a process involving bromination and hydrolysis starting from compounds related to this compound (Chen Bing-he, 2008).

• Characterization of Benzylideneaniline Compounds : Subashini et al. (2021) synthesized and characterized benzylideneaniline compounds related to this compound, focusing on their structural and optical properties (Subashini et al., 2021).

• Development of Novel Compounds : Abdel‐Wadood et al. (2014) used 2‐Bromo‐4‐fluoroaniline, structurally similar to this compound, for the synthesis of new compounds with significant antibacterial activities (Abdel‐Wadood et al., 2014).

• Synthesis in Ionic Liquid : Ding Yu-fei (2011) introduced a method for synthesizing 2-bromo-4-methoxyaniline in an ionic liquid, showing the synthesis efficiency and environmental benefits of this approach (Ding Yu-fei, 2011).

Applications in Medical and Pharmaceutical Research

• Synthesis of Radiotracers : Katoch-Rouse and Horti (2003) demonstrated the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a potential radiotracer for studying CB1 cannabinoid receptors in the brain, using a compound structurally related to this compound (Katoch-Rouse & Horti, 2003).

• Antiviral Drug Synthesis : Kumar et al. (1994) synthesized a new class of compounds including 5-halo-6-methoxy-5,6-dihydro-3'-fluoro-3'-deoxythymidines as potential anti-AIDS drugs, highlighting the importance of halo-methoxy compounds in antiviral drug synthesis (Kumar et al., 1994).

• Fluorescent and Nonfluorescent Crystals Study : Tsuchimoto et al. (2016) studied the structural and luminescence properties of N-(3,5-dihalogenosalicylidene)-2-methoxyaniline crystals, shedding light on the potential use of such compounds in optical applications (Tsuchimoto et al., 2016).

• DFT Computational Studies : Tanak (2019) conducted density functional theory calculations on (E)-4-bromo-5-fluoro-2-((4-methoxyphenylimino)methyl)phenol, a compound related to this compound, to investigate its molecular structure and potential as a multidentate ligand (Tanak, 2019).

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

This compound is often used as a laboratory reagent , and its specific biological targets may depend on the context of the experiment.

Mode of Action

As a laboratory reagent, it may interact with various biological targets depending on the specific experimental setup .

Biochemical Pathways

It’s worth noting that similar compounds have been used in the synthesis of potent inhibitors for various enzymes , suggesting that 4-Bromo-5-fluoro-2-methoxyaniline may also have potential applications in this area.

Pharmacokinetics

As a laboratory reagent, its bioavailability would likely depend on the specific experimental conditions .

Result of Action

Given its use as a laboratory reagent , its effects would likely depend on the specific biological targets and experimental conditions.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it should be stored in a cool place and kept tightly closed to maintain its stability . It’s also incompatible with strong oxidizing agents, strong acids, and strong bases .

Synthesis routes and methods I

Procedure details

Sodium hydrosulfite (14.7 g, 84.4 mmol) was added to a solution of 1-bromo-2-fluoro-5-methoxy-4-nitrobenzene (9.28 g, 37.12 mmol) in ethanol (180 mL) and water (130 mL) at 80° C. in three portions. After 5 hours the organic solvent was removed and the solid in aqueous layer was collected by filtration. The solid was further washed with heptane/ethyl acetate (3:2, 400 mL). The filtrate was evaporated to give 4-bromo-5-fluoro-2-methoxyaniline (3.29 g, 40%). 1H NMR (DMSO-d6) δ 3.75 (s, 3H), 5.22 (s, 2H), 6.56 (d, J=10.68 Hz, 2H), 6.94 (d, J=6.57 Hz, 2H).

Synthesis routes and methods II

Procedure details

To a THF (20 mL) solution of 5-fluoro-2-methoxyaniline (1.76 g), a THF (30 mL) solution of pyridinium bromide perbromide (4.36 g) was added dropwise under ice-cooling, and the reaction solution was agitated for 30 minutes at room temperature. The solid which deposited from the reaction mixture was separated by filtering and the solid was washed by THF. After the obtained solid was dissolved with water and ethyl acetate, the aqueous layer was neutralized with a saturated sodium bicarbonate water, and the organic layer was partitioned. After the obtained organic layer was washed with a saturated saline solution, it was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel chromatography (elution solvent: hexane-ethyl acetate system), and 1.83 mg of the title compound was obtained.